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Compound of Interest

Compound Name: Dimethylcadmium

Cat. No.: B1197958 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and mitigation of toxicity risks associated with

Dimethylcadmium.

Frequently Asked Questions (FAQs)
Q1: What is Dimethylcadmium and why is it considered highly toxic?

Dimethylcadmium (Cd(CH₃)₂) is a highly toxic and volatile organometallic compound.[1][2] Its

toxicity stems from being a source of cadmium, a heavy metal that can cause severe damage

to the lungs, kidneys, and liver.[3][4] The organic methyl groups attached to the cadmium atom

increase its volatility and ability to be absorbed by the body, making it particularly hazardous

upon inhalation.[3]

Q2: What are the primary hazards associated with Dimethylcadmium?

Dimethylcadmium is a pyrophoric liquid, meaning it can ignite spontaneously in air.[4] It also

reacts violently with water, releasing flammable and toxic gases.[4] It is classified as an acute

toxicant for oral, dermal, and inhalation routes of exposure.[5][6][7]

Q3: What are the immediate symptoms of acute exposure to Dimethylcadmium?

Acute inhalation exposure can lead to respiratory irritation.[4] Skin and eye contact will cause

severe burns.[4] Ingestion may also be harmful.[4]
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Q4: What are the long-term health risks of exposure to Dimethylcadmium?

Long-term or repeated exposure to cadmium compounds can lead to kidney damage and is

associated with an increased risk of cancer.[3]

Troubleshooting Guides
Problem: I smell a foul, metallic odor in the laboratory.

Immediate Action: Do not attempt to identify the source of the leak yourself. Immediately

evacuate the laboratory and alert your institution's emergency response team and

environmental health and safety (EHS) office.

Troubleshooting: This odor could indicate a leak of Dimethylcadmium. The area must be

assessed by trained personnel with appropriate respiratory protection and monitoring

equipment.

Problem: The pressure in my Dimethylcadmium cylinder is fluctuating unexpectedly.

Immediate Action: If you observe any unexpected changes in cylinder pressure, safely close

the main cylinder valve if possible without exposing yourself to risk. Evacuate the immediate

area and report the issue to your lab supervisor and EHS department.

Troubleshooting: Fluctuations in pressure could indicate a leak in the regulator or cylinder

valve. Do not attempt to tighten fittings or troubleshoot the issue without proper training and

personal protective equipment. The cylinder and regulator should be inspected by qualified

personnel in a controlled environment, such as a fume hood or glovebox.

Problem: I suspect a small spill of Dimethylcadmium inside the glovebox.

Immediate Action: Keep the glovebox under negative pressure. Do not open the glovebox to

the laboratory atmosphere. Contact your institution's EHS for guidance on decontamination

procedures.

Troubleshooting: Small spills within a contained environment like a glovebox can often be

managed safely. The EHS department will provide specific instructions for decontamination,

which may involve using a specific absorbent material and decontamination solution.
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Quantitative Data
Physical and Chemical Properties of Dimethylcadmium

Property Value

Melting Point -4.5 °C[1]

Boiling Point 106 °C[1]

Flash Point -18 °C[2]

Vapor Pressure 33 mm Hg at 25 °C[2]

Occupational Exposure Limits for Cadmium Compounds

Regulatory Body Exposure Limit (as Cd) Notes

NIOSH (REL)
Ca (Potential occupational

carcinogen)
Recommended Exposure Limit

OSHA (PEL) TWA 5 µg/m³
Permissible Exposure Limit, 8-

hour time-weighted average

ACGIH (TLV)
TWA 0.01 mg/m³ (total dust),

0.002 mg/m³ (respirable)

Threshold Limit Value, 8-hour

time-weighted average

Russian MAC 0.001/0.005 mg/m³

Proposed Maximum Allowable

Concentration for

Dimethylcadmium[3]

Acute Toxicity of Dimethylcadmium
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Route of Exposure GHS Classification Specific LD50/LC50 Values

Oral
Category 4 (Harmful if

swallowed)[5][6][7]

Not available in public

literature

Dermal
Category 4 (Harmful in contact

with skin)[5][6][7]

Not available in public

literature

Inhalation
Category 4 (Harmful if inhaled)

[5][6][7]

Not available in public

literature

Note: While specific LD50 and LC50 values for Dimethylcadmium are not readily found in

public literature, it is widely recognized as being significantly more toxic than other cadmium

compounds.

Experimental Protocols
Protocol 1: Safe Handling of Dimethylcadmium in an Inert Atmosphere Glovebox

Preparation:

Ensure the glovebox is purged with an inert gas (e.g., argon or nitrogen) and that the

oxygen and moisture levels are below the required setpoints.

Verify that the glovebox pressure is maintained at a negative pressure relative to the

laboratory.

Gather all necessary equipment, including appropriate glassware, syringes, and non-

sparking tools.

Don appropriate personal protective equipment (PPE), including a flame-resistant lab coat,

safety goggles, and compatible gloves (e.g., nitrile or neoprene).

Procedure:

Introduce the sealed Dimethylcadmium container into the glovebox via the antechamber.

Allow the container to equilibrate to the glovebox atmosphere.
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Carefully open the primary container.

Using a clean, dry syringe, slowly withdraw the required amount of Dimethylcadmium.

Dispense the Dimethylcadmium into the reaction vessel.

Securely close the primary Dimethylcadmium container.

Waste Disposal:

All disposable materials contaminated with Dimethylcadmium (e.g., syringe tips, wipes)

must be placed in a designated, sealed waste container inside the glovebox.

The waste container must be clearly labeled as "Hazardous Waste: Dimethylcadmium."

Post-Procedure:

Clean any minor spills within the glovebox immediately using an appropriate absorbent

material.

Transfer the sealed primary container and waste container out of the glovebox through the

antechamber.

Wipe down the exterior of the containers before removal.

Protocol 2: Emergency Response for a Small Dimethylcadmium Spill Outside of a Glovebox

Immediate Actions:

Alert all personnel in the immediate vicinity and evacuate the area.

If safe to do so, close the sash of the fume hood where the spill occurred.

Activate the laboratory's emergency alarm and notify your institution's emergency

response team and EHS department.

Do not attempt to clean up the spill unless you are trained and equipped to do so.

Decontamination (to be performed by trained personnel only):
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Don the appropriate PPE, including a full-face respirator with a combination organic

vapor/acid gas/particulate cartridge, a chemical-resistant suit, and heavy-duty gloves.

Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use

water or combustible materials.

Carefully collect the absorbed material using non-sparking tools and place it in a

designated, labeled hazardous waste container.

Decontaminate the spill area with a suitable solution as recommended by your EHS

department.

Collect all decontamination materials as hazardous waste.

Follow-up:

The area should be monitored for residual cadmium contamination before being cleared

for re-entry.

All personnel potentially exposed to the spill should undergo a medical evaluation.

Visualizations
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Caption: Workflow for the safe handling of Dimethylcadmium in a glovebox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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